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Compound of Interest

Compound Name: 1-methoxypropane

Cat. No.: B14500535 Get Quote

For researchers, scientists, and drug development professionals, the selection of a solvent

extends beyond its chemical properties to encompass its environmental footprint. This guide

provides a detailed comparison of the environmental impact of 1-methoxypropane against a

range of commonly used solvents. The following data, compiled from various sources, is

intended to facilitate informed decisions that align with sustainability goals in the laboratory and

beyond.

Data Presentation: A Comparative Overview
The table below summarizes key environmental impact parameters for 1-methoxypropane
and several alternative solvents. It is important to note that experimental data for some of 1-
methoxypropane's environmental indicators are not readily available. In such cases, data from

Quantitative Structure-Activity Relationship (QSAR) models and other predictive tools have

been used to provide an estimate.
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Solvent

Global
Warming
Potential
(GWP, 100-
year)

Ozone
Depletion
Potential
(ODP)

VOC
Classification/
Reactivity

Aquatic
Toxicity (LC50)

1-

Methoxypropane

Data not

available

Data not

available

Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

136.8 mg/L

(estimated)[1][2]

[3][4][5]; Daphnia

magna (48h):

225.3 mg/L

(estimated)[1][2]

[3][4][5]

Tetrahydrofuran

(THF)
~2 0

Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

2160 mg/L[6][7];

Daphnia magna

(48h): >978

mg/L[6][7]

2-

Methyltetrahydrof

uran (2-MeTHF)

Data not

available
0

Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

>100 mg/L;

Daphnia magna

(48h): >100 mg/L

Cyclopentyl

methyl ether

(CPME)

Data not

available

Data not

available

Volatile Organic

Compound

Fish (Rainbow

Trout, 96h): >100

mg/L; Daphnia

magna (48h):

>100 mg/L
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Diethyl ether 1 0
Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

2560 mg/L;

Daphnia magna

(48h): 1600 mg/L

Acetone <1 0

Exempt from

many VOC

regulations

Fish (Fathead

Minnow, 96h):

8300 mg/L[8][9];

Daphnia magna

(48h): 8800

mg/L[8][9]

Ethanol <1 0
Volatile Organic

Compound

Fish (Rainbow

Trout, 96h):

13000 mg/L[3]

[10][11]; Daphnia

magna (48h):

5012 mg/L[12]

[13]

Isopropanol 2 0
Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

9640 mg/L[14]

[15][16]; Daphnia

magna (48h):

>1000 mg/L[14]

[15][16]

n-Heptane
Data not

available
0

Volatile Organic

Compound

Fish (Rainbow

Trout, 96h): 5.7

mg/L; Daphnia

magna (48h): 1.5

mg/L

Toluene 12 0 Volatile Organic

Compound

Fish (Fathead

Minnow, 96h): 25

mg/L[6][17][18]

[19]; Daphnia

magna (48h):
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11.5 mg/L[6][18]

[20]

Dichloromethane 9 0.02
Volatile Organic

Compound

Fish (Fathead

Minnow, 96h):

193 mg/L[21][22]

[23][24][25];

Daphnia magna

(48h): 220

mg/L[21][22][23]

[24][25]

Experimental Protocols
The data presented in this guide are derived from standardized experimental methodologies.

Below are summaries of the key protocols used to determine the environmental impact of these

solvents.

Global Warming Potential (GWP)
The Global Warming Potential is a measure of how much heat a greenhouse gas traps in the

atmosphere over a specific time, relative to carbon dioxide. It is typically calculated over 100

years. The determination of GWP is not a direct experimental measurement but rather a

calculation based on the infrared absorption spectrum of the compound and its atmospheric

lifetime. These calculations are guided by the methodologies established by the

Intergovernmental Panel on Climate Change (IPCC).

Ozone Depletion Potential (ODP)
The Ozone Depletion Potential is a measure of the relative amount of degradation to the ozone

layer a chemical compound can cause, with trichlorofluoromethane (CFC-11) being the

reference with an ODP of 1.0. Similar to GWP, ODP is a calculated value. It is derived from a

substance's atmospheric lifetime, its molecular weight, and the number and type of halogen

atoms (chlorine and bromine) it contains. The methodologies for these calculations are outlined

in reports by the World Meteorological Organization (WMO) and the United Nations

Environment Programme (UNEP).

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://19january2021snapshot.epa.gov/sites/static/files/2015-06/in_al_422_12301998.pdf
https://www.trjfas.org/uploads/pdf_1366.pdf
https://www.researchgate.net/figure/Relative-sensitivity-expressed-as-a-logarithmic-proportion-LC50-relative-to-the_fig1_326589294
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.testinglab.com/epa-method-204a-volatile-organic-compounds-capture-test
https://ecotox.ipmcenters.org/details.cfm?recordID=8411
https://pubmed.ncbi.nlm.nih.gov/11599929/
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.biotecnologiebt.it/study/oecd-tg-203-fish-acute-toxicity-test/
https://www.testinglab.com/epa-method-204a-volatile-organic-compounds-capture-test
https://ecotox.ipmcenters.org/details.cfm?recordID=8411
https://pubmed.ncbi.nlm.nih.gov/11599929/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14500535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Volatile Organic Compound (VOC) Content
The classification and reactivity of a substance as a Volatile Organic Compound are

determined by its vapor pressure and its potential to participate in photochemical reactions in

the atmosphere. Standard methods for measuring VOC content in various matrices include:

EPA Method 24: This method is used for determining the volatile matter content, water

content, density, volume solids, and weight solids of surface coatings. The VOC content is

then calculated.[26]

EPA Method 8260D: This method is used for the determination of volatile organic

compounds in a variety of solid waste matrices. It is applicable to nearly all types of samples,

regardless of water content, including aqueous sludges, caustic liquors, acid liquors, waste

solvents, oily wastes, mousses, tars, fibrous wastes, filter cakes, and spent carbons.[27]

Headspace Gas Chromatography (HS-GC): This is a common technique where the vapor

above a sample in a sealed container is injected into a gas chromatograph for separation

and quantification of the volatile components.

Aquatic Toxicity
Acute aquatic toxicity is typically determined by exposing aquatic organisms, such as fish and

daphnia, to a range of concentrations of the test substance over a defined period. The

concentration that is lethal to 50% of the test population (LC50 for fish) or causes

immobilization in 50% of the population (EC50 for daphnia) is then determined. The following

OECD guidelines are standard protocols for these tests:

OECD Guideline 203: Fish, Acute Toxicity Test: This guideline details a 96-hour test to

assess the acute toxicity of a substance to fish.[16][17][21][22][28] Mortalities are recorded at

24, 48, 72, and 96 hours to determine the LC50.[22]

OECD Guideline 202: Daphnia sp. Acute Immobilisation Test: This guideline outlines a 48-

hour test to determine the concentration of a substance that causes immobilization in 50% of

the Daphnia magna population.[14][15][29][30][31]
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Logical Flow for Solvent Environmental Impact
Assessment
The following diagram illustrates the logical workflow for assessing the environmental impact of

a solvent, from initial property determination to a comprehensive risk assessment.

Solvent Selection

Environmental Impact Parameters

Determination Methods

Comparative Assessment

Solvent of Interest
(e.g., 1-Methoxypropane)

Global Warming Potential (GWP) Ozone Depletion Potential (ODP) VOC Content/Reactivity Aquatic Toxicity

Calculation/Modeling
(e.g., IPCC, WMO)

Experimental Analysis
(e.g., EPA Methods)

Bioassays
(e.g., OECD Guidelines)

Comparative Data Table

Environmental Risk Assessment

Click to download full resolution via product page

Caption: Workflow for assessing the environmental impact of solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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